4-Iodo-N-methoxy-N-methyl-benzamide

• IUPAC Name: 4-iodo-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H10INO2/c1-11(13-2)9(12)7-3-5-8(10)6-4-7/h3-6H,1-2H3
• InChI Key: NVGFRBWIKFNPEG-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=C(C=C1)I)OC
• Molecular Formula: C9H10INO2
• DSSTOX Substance ID: DTXSID90420137
• Molecular Weight: 291.09 g/mol
• CAS No.: 187617-01-2

Description

4-Iodo-N-methoxy-N-methyl-benzamide, also known as this compound, is a useful research compound. Its molecular formula is C9H10INO2 and its molecular weight is 291.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Properties and Therapeutic Use

• Metoclopramide , a benzamide derivative, has been extensively studied for its pharmacological properties and clinical use in gastrointestinal motility disorders. It enhances gastrointestinal motility and has antiemetic properties. Such compounds are of interest in developing treatments for various gastrointestinal disorders and investigating the mechanisms of action of benzamide derivatives in these conditions (Pinder et al., 2012).

Amyloid Imaging

• Amyloid imaging agents , such as those containing benzamide structures, have been explored for their ability to measure amyloid in vivo in the brains of patients with Alzheimer's disease. This research is crucial for early detection and evaluation of treatments for Alzheimer's disease (Nordberg, 2007).

Supramolecular Chemistry

• Benzene-1,3,5-tricarboxamide derivatives, structurally related to benzamides, are important in supramolecular chemistry for their self-assembly and binding properties. These compounds have applications ranging from nanotechnology to biomedical applications (Cantekin, de Greef, & Palmans, 2012).

Environmental Impact and Photocatalysis

• The environmental effects of certain compounds, including their potential impact on aquatic environments and wildlife, have been a subject of concern. Research in this area could inform the design of more environmentally benign chemicals (Schneider & Lim, 2019).

Antimicrobial Agents

• Benzofuran derivatives , which share some structural similarities with benzamides, have been reviewed for their antimicrobial properties. This highlights the potential for exploring 4-Iodo-N-methoxy-N-methyl-benzamide in antimicrobial applications (Hiremathad et al., 2015).

Safety and Hazards

4-Iodo-N-methoxy-N-methyl-benzamide is classified as a warning hazard according to the GHS07. It may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335).

Synthesis routes and methods I

Procedure details

A solution of pyridine (104 g, 1.32 mol) in dichloromethane (150 ml) was added dropwise to a suspension of 4-iodobenzoyl chloride (251 g, 0.94 mol) and N,O-dimethylhydroxylamine hydrochloride (97 g, 0.94 mol) in dichloromethane (850 ml) at 0° C. The mixture was allowed to warm to room temperature and was stirred for 18 hours. The solution was evaporated under reduced pressure, the residue was dissolved in ethyl acetate (1 l), and was then washed with dilute hydrochloric acid (2N, 3×400 ml) and saturated sodium bicarbonate solution (300 ml) and dried (Na2SO4). The organic extract was evaporated under reduced pressure. The residue was purified by distillation to yield the subtitle compound (241 g, 93%) as a yellow oil, b.p. 130° C. (0.1 mm Hg), which was characterized by 1H NMR.

Synthesis routes and methods II

Procedure details

N,O-Dimethylhydroxylamine hydrochloride (5.5 g, 56.4 mmol) was added to a suspension of 4-iodobenzoyl chloride (10.0 g, 37.5 mmol) and toluene (60 mL) at 0° C. After 10 min, a solution of sodium carbonate (16.0 g, 151 mmol) and water (250 mL) was added over 50 min via addition funnel. With vigorous stirring, the reaction was maintained at 0° C. for 2 h and then partitioned. The toluene layer was washed with water (125 mL), washed with brine (125 mL), and then concentrated. The residue was redissolved in toluene and filtered to remove trace solids. This solution was concentrated to give 10.5 g of 4-iodo-N-methoxy-N-methylbenzamide as a colorless oil. 1H NMR (400 MHz, DMSO-d6): δ 7.83 (d, 2H), 7.32 (d, 2H), 3.53 (s, 3H), 3.25 (s, 3H); LCMS: 292.4 (M+H)+. Step 2: 1-(4-Iodophenyl)-2-(4-methoxyphenyl)ethanone

Synthesis routes and methods III

Procedure details

A solution of pyridine (104 g, 1.32 mol) in dichloromethane (150 ml) was added dropwise to an ice-cooled, stirred suspension of 4-iodobenzoyl chloride (251 g, 0.94 mol) and N,O-dimethylhydroxylamine hydrochloride (97 g, 0.94 mol) in dichloromethane (850 ml). The mixture was allowed to warm to room temperature and then stirred for a further 18 hours. The resulting solution was evaporated under reduced pressure, the residue dissolved in ethyl acetate (1 l) and this solution then washed sequentially with hydrochloric acid (2M, 3×400 ml) and saturated aqueous sodium bicarbonate solution (300 ml), dried (Na2SO4) and evaporated under reduced pressure. The residue was purified by distillation under reduced pressure to give the title compound (241 g) as a yellow oil, b.p. 130° C./13.3 Pa (0.1 mm Hg). δ(CDCl3): 3.32(3H,s), 3.50(3H,s), 7.40(2H,d) 7.72(2H,d).